Cas no 1339263-18-1 (1-(2,3-Difluorophenyl)cyclohexanol)

• Product Name: 1-(2,3-Difluorophenyl)cyclohexanol
• CAS No: 1339263-18-1
• MF: C₁₂H₁₄F₂O
• MW: 212.235770702362
• CID: 6792942
• PubChem ID: 63990032
• Update Time: 2025-05-24

1-(2,3-Difluorophenyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• MFCD19626870
• 1339263-18-1
• 1-(2,3-Difluorophenyl)cyclohexanol
• AKOS013306132

• Inchi： 1S/C12H14F2O/c13-10-6-4-5-9(11(10)14)12(15)7-2-1-3-8-12/h4-6,15H,1-3,7-8H2
• InChI Key： NSPHOXIHCGKLGY-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1(CCCCC1)O)F

Computed Properties

• Exact Mass: 212.10127139g/mol
• Monoisotopic Mass: 212.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,3-Difluorophenyl)cyclohexanol

Introduction to 1-(2,3-Difluorophenyl)cyclohexanol (CAS No. 1339263-18-1)

1-(2,3-Difluorophenyl)cyclohexanol, identified by the Chemical Abstracts Service Number (CAS No.) 1339263-18-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclohexanol backbone substituted with a 2,3-difluorophenyl group, has garnered attention due to its unique structural and pharmacological properties. The presence of fluorine atoms in the aromatic ring introduces electronic and steric effects that can modulate the biological activity of the compound, making it a promising candidate for further exploration in drug development.

The 2,3-difluorophenyl moiety is particularly noteworthy as it enhances the lipophilicity and metabolic stability of the molecule. These characteristics are crucial for designing drugs that exhibit prolonged half-lives and improved bioavailability. In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to influence enzyme binding and receptor interactions. The cyclohexanol part of the structure contributes to the compound's solubility and potential for oral administration, which are key factors in pharmaceutical design.

Recent studies have highlighted the potential of 1-(2,3-Difluorophenyl)cyclohexanol in the development of novel therapeutic agents. Researchers have been investigating its interactions with various biological targets, including enzymes and receptors involved in metabolic disorders and inflammatory diseases. The fluorine atoms in the 2,3-difluorophenyl group play a critical role in modulating these interactions by altering the electronic properties of the aromatic ring. This can lead to enhanced binding affinity and selectivity, which are essential for developing effective drugs with minimal side effects.

In particular, the compound has shown promise in preclinical studies as a potential inhibitor of certain enzymes implicated in cancer progression. The 2,3-difluorophenyl substituent appears to disrupt key enzymatic pathways by competing with natural substrates or by inducing conformational changes in the enzyme active site. Such mechanisms are highly desirable in oncology research, where precise targeting of cancer-causing enzymes can lead to more effective treatments.

The synthesis of 1-(2,3-Difluorophenyl)cyclohexanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are employed to construct the desired framework. The use of fluorinated intermediates is particularly challenging but necessary to achieve the correct substitution pattern on the aromatic ring. Recent advancements in synthetic chemistry have made it possible to produce this compound more efficiently, paving the way for larger-scale investigations.

From a pharmacokinetic perspective, 1-(2,3-Difluorophenyl)cyclohexanol exhibits interesting properties that make it an attractive candidate for drug development. The cyclohexanol moiety enhances water solubility, while the 2,3-difluorophenyl group improves lipophilicity. This balance is crucial for achieving optimal absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, the presence of fluorine atoms can increase metabolic stability by resisting degradation from enzymes such as cytochrome P450 oxidases.

Current research is also exploring the potential applications of this compound in neurological disorders. The ability of fluorinated aromatic compounds to cross the blood-brain barrier has opened new avenues for treating conditions like Alzheimer's disease and Parkinson's disease. Preliminary data suggest that 1-(2,3-Difluorophenyl)cyclohexanol may interact with neurotransmitter systems relevant to these diseases by modulating receptor activity or enzyme function.

The chemical stability of 1-(2,3-Difluorophenyl)cyclohexanol under various conditions is another area of interest. Studies have been conducted to assess its behavior under different pH levels, temperatures, and storage conditions. These investigations are essential for ensuring that the compound remains viable throughout its intended use period. Stability data also inform formulation strategies aimed at maximizing shelf life while maintaining efficacy.

In conclusion,1-(2,3-Difluorophenyl)cyclohexanol (CAS No. 1339263-18-1) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features—particularly the 2,3-difluorophenyl group—make it a valuable scaffold for developing new drugs targeting various diseases. As our understanding of fluorinated compounds grows，so does their utility in medicinal chemistry。Future studies will likely uncover even more applications for this versatile compound，further solidifying its importance in drug discovery efforts worldwide。